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Compound of Interest

Compound Name: 2-Chloro-5-methyl-3-nitropyridine

Cat. No.: B188117

Technical Data Sheet: 2-Chloro-5-methyl-3-
nitropyridine
Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical data for 2-Chloro-5-methyl-3-nitropyridine, a
heterocyclic compound often utilized as a pharmaceutical intermediate.

Physicochemical Properties

The fundamental molecular properties of 2-Chloro-5-methyl-3-nitropyridine have been
determined and are summarized below. This data is essential for stoichiometric calculations,
analytical method development, and chemical synthesis workflows.

Property Value Reference(s)
Molecular Formula CeHsCIN20:2 [1]12]
Molecular Weight 172.57 g/mol [1112][3]

CAS Number 23056-40-8 [1][2]

Methodology and Visualization
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The data presented in this guide is based on standardized computational and analytical
methods widely accepted in the chemical sciences.

e Molecular Formula (CeHsCIN202): The formula is derived from the compound's known
chemical structure, which consists of a pyridine ring substituted with a chloro group, a methyl
group, and a nitro group.

e Molecular Weight (172.57 g/mol ): This value is calculated based on the molecular formula
using standard atomic weights of its constituent elements: Carbon (C), Hydrogen (H),
Chlorine (CI), Nitrogen (N), and Oxygen (O).[3]

Experimental protocols for determining basic molecular weight and formula are foundational
techniques in chemistry and are not detailed here. Similarly, visual diagrams for signaling
pathways or complex experimental workflows are not applicable to the presentation of this
compound's core molecular data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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